Cas no 1361647-34-8 (2-Methoxy-4-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Methoxy-4-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1361647-34-8
• MF: C₁₃H₇Cl₃F₃NO
• MW: 356.554991006851
• CID: 4967831
• Update Time: 2025-11-03

2-Methoxy-4-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C13H7Cl3F3NO/c1-21-12-11(13(17,18)19)7(2-3-20-12)10-8(15)4-6(14)5-9(10)16/h2-5H,1H3
• InChI Key： UNIKEEFUIIYFQO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CN=C(C=1C(F)(F)F)OC)Cl)Cl

Computed Properties

• Exact Mass: 354.954531 g/mol
• Monoisotopic Mass: 354.954531 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 22.1
• Molecular Weight: 356.5

Additional information on 2-Methoxy-4-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine

Introduction to 2-Methoxy-4-(2,4,6-Trichlorophenyl)-3-(Trifluoromethyl)Pyridine

2-Methoxy-4-(2,4,6-Trichlorophenyl)-3-(Trifluoromethyl)Pyridine is a highly specialized organic compound with the CAS number 1361647-34-8. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a six-membered ring containing one nitrogen atom. The structure of this compound is characterized by the presence of a methoxy group (-OCH₃) at position 2, a trichlorophenyl group (C₆H₂Cl₃) at position 4, and a trifluoromethyl group (-CF₃) at position 3 on the pyridine ring.

The synthesis of 2-Methoxy-4-(2,4,6-Trichlorophenyl)-3-(Trifluoromethyl)Pyridine involves advanced organic synthesis techniques, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. These methods are employed to introduce the functional groups at specific positions on the pyridine ring. The compound's structure is highly symmetrical due to the substitution pattern on the pyridine ring, which contributes to its unique chemical and physical properties.

Recent studies have highlighted the potential applications of this compound in various fields, including agricultural chemistry, pharmaceuticals, and material science. In agricultural chemistry, this compound has shown promise as a potential pesticide due to its ability to inhibit key enzymes in pest species. Researchers have demonstrated that the trifluoromethyl group enhances the compound's stability and bioavailability, making it an effective candidate for pest control applications.

In the field of pharmaceuticals, 2-Methoxy-4-(2,4,6-Trichlorophenyl)-3-(Trifluoromethyl)Pyridine has been investigated for its potential as a drug delivery agent. The methoxy group facilitates the compound's solubility in biological fluids, while the trichlorophenyl group provides a platform for attaching therapeutic molecules. This makes it an attractive candidate for developing targeted drug delivery systems.

From a material science perspective, this compound has been explored for its potential as an organic semiconductor. The pyridine ring's aromaticity and electron-withdrawing groups contribute to its electronic properties, making it suitable for use in organic electronic devices such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has focused on optimizing the compound's electronic properties through functionalization and doping techniques.

The stability and reactivity of 2-Methoxy-4-(2,4,6-Trichlorophenyl)-3-(Trifluoromethyl)Pyridine have also been extensively studied under various conditions. Researchers have found that the compound exhibits high thermal stability up to 300°C and is resistant to oxidation under ambient conditions. These properties make it suitable for use in high-temperature applications and long-term storage scenarios.

In terms of environmental impact, studies have shown that this compound is biodegradable under specific conditions. However, further research is required to fully understand its environmental fate and potential risks to ecosystems. Regulatory agencies are closely monitoring its use in agricultural and industrial applications to ensure compliance with environmental protection standards.

The synthesis and characterization of 2-Methoxy-4-(2,4,6-Trichlorophenyl)-3-(Trifluoromethyl)Pyridine have been documented in numerous scientific journals. These studies provide valuable insights into its chemical properties, synthesis methods, and potential applications across various industries.

In conclusion, 2-Methoxy-4-(2,4,6-Trichlorophenyl)-3-(Trifluoromethyl)Pyridine is a versatile organic compound with promising applications in agriculture